Cas no 625128-25-8 (1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

1-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline is a fluorinated tetrahydroisoquinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery. Its saturated ring system provides conformational rigidity, which can improve binding affinity to biological targets. The compound’s structural features are particularly useful in the development of CNS-active agents, enzyme inhibitors, and receptor modulators. High purity and well-defined synthetic pathways ensure reproducibility for research purposes. Its unique combination of aromatic and aliphatic characteristics offers versatility in lead optimization and structure-activity relationship studies.

1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline structure

625128-25-8 structure

Product Name:1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline

CAS No:625128-25-8

MF:C₁₁H₁₂F₃N

MW:215.214893341064

MDL:MFCD22520819

CID:4075879

PubChem ID:58784488

Update Time:2025-10-28

1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-7-(trifluoromethyl)-
- 1,2,3,4-tetrahydro-1-methyl-7-(trifluoromethyl)Isoquinoline
- 1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
- SCHEMBL1011414
- 625128-25-8
- DA-04284
- 1-Methyl-7-trifluoromethyl-1,2,3,4-tetrahydro-isoquinoline
- MDL： MFCD22520819
- Inchi： 1S/C11H12F3N/c1-7-10-6-9(11(12,13)14)3-2-8(10)4-5-15-7/h2-3,6-7,15H,4-5H2,1H3
- InChI Key： GROLQGNTTZAXQZ-UHFFFAOYSA-N
- SMILES： C1(C)C2=C(C=CC(C(F)(F)F)=C2)CCN1

Computed Properties

Exact Mass: 215.09218387Da
Monoisotopic Mass: 215.09218387Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 12Å²

1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24236164-1.0g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	1.0g	$1117.0	2023-01-02
Enamine	EN300-24236164-2.5g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	2.5g	$2316.0	2023-01-02
Enamine	EN300-24236164-5.0g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	5.0g	$2933.0	2023-01-02
Enamine	EN300-24236164-10.0g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	10.0g	$3687.0	2023-01-02
Enamine	BBV-45367023-1g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	1g	$1117.0	2023-09-15
Enamine	BBV-45367023-2.5g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	2.5g	$2316.0	2023-09-15
Enamine	BBV-45367023-5g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	5g	$2933.0	2023-09-15
Enamine	BBV-45367023-10g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8	95%	10g	$3687.0	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2076776-1g	1-methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	625128-25-8		1g	￥13254.00	2024-05-06